Cas no 2877702-77-5 (1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide)

• Product Name: 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• CAS No: 2877702-77-5
• MF: C₁₈H₂₄Cl₂N₂O₂
• MW: 371.301362991333
• CID: 5308371
• PubChem ID: 165431874
• Update Time: 2025-06-08

1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877702-77-5
• 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
• AKOS040887731
• F6830-7790
• 1-[(3,4-Dichlorophenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide

• Inchi： 1S/C18H24Cl2N2O2/c19-16-4-3-13(10-17(16)20)11-22-7-1-2-14(12-22)18(23)21-15-5-8-24-9-6-15/h3-4,10,14-15H,1-2,5-9,11-12H2,(H,21,23)
• InChI Key： LMTGLVIBXADYLE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C(Cl)=C2)CCCC(C(NC2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 370.1214834g/mol
• Monoisotopic Mass: 370.1214834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.7±50.0 °C(Predicted)
• pka: 15.12±0.20(Predicted)

Additional information on 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide

Comprehensive Overview of 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877702-77-5)

The compound 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide, identified by its CAS number 2877702-77-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a piperidine-3-carboxamide core, coupled with a 3,4-dichlorophenyl moiety, suggests its relevance in targeting specific biological pathways. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to various receptors, making it a promising candidate for further investigation.

In recent years, the scientific community has shown increasing interest in small molecule inhibitors and modulators, with compounds like 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide being at the forefront of this trend. The compound's synthetic accessibility and structural versatility make it a valuable tool for exploring novel therapeutic avenues. Its CAS number 2877702-77-5 serves as a unique identifier, facilitating seamless collaboration and data sharing among researchers worldwide. The integration of computational chemistry and high-throughput screening has further accelerated the study of this molecule, highlighting its potential in addressing unmet medical needs.

The 3,4-dichlorophenyl group in 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide is a key structural element that contributes to its bioactivity. This moiety is known to enhance lipophilicity and membrane permeability, which are critical factors in drug design. Additionally, the oxan-4-yl (tetrahydropyran) group introduces a cyclic ether functionality, which can influence the compound's metabolic stability and solubility. These attributes are particularly relevant in the context of central nervous system (CNS) drug development, where balancing blood-brain barrier penetration and pharmacokinetic profiles is essential.

One of the most frequently searched topics related to CAS 2877702-77-5 is its potential role in neurodegenerative diseases. Given the rising global prevalence of conditions such as Alzheimer's and Parkinson's disease, researchers are actively exploring compounds with neuroprotective and anti-inflammatory properties. The piperidine-3-carboxamide scaffold in this molecule has been associated with enzyme inhibition and receptor modulation, making it a compelling subject for further study. Moreover, the compound's structural analogs have shown promise in preclinical models, fueling optimism about its therapeutic potential.

Another area of interest is the compound's applicability in oncology research. The 3,4-dichlorophenyl moiety is often found in molecules with anticancer activity, and its incorporation into 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide has sparked curiosity about its mechanisms of action. Questions such as "How does CAS 2877702-77-5 interact with tumor microenvironments?" and "What are its effects on cell proliferation?" are commonly explored in scientific literature. The compound's ability to modulate signal transduction pathways could open new avenues for targeted cancer therapies.

From a synthetic chemistry perspective, the preparation of 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide involves multi-step reactions that highlight the importance of regioselectivity and stereocontrol. The piperidine ring and carboxamide group are typically constructed using amide coupling and reductive amination techniques, which are well-established in organic synthesis. The choice of protecting groups and catalysts can significantly impact the yield and purity of the final product, underscoring the need for optimized synthetic protocols. Researchers often search for "efficient synthesis of piperidine-3-carboxamide derivatives" to streamline their workflows.

In conclusion, 1-[(3,4-dichlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS 2877702-77-5) is a compound of considerable scientific interest due to its diverse pharmacological potential and structural complexity. Its relevance in neurodegenerative disease and oncology research, coupled with its synthetic tractability, positions it as a valuable asset in drug discovery. As the scientific community continues to unravel its mechanisms and applications, this molecule is poised to play a pivotal role in advancing precision medicine and therapeutic innovation.